1-(7-Methoxy-2,3-dihydro-1,4-benzoxazin-4-yl)prop-2-en-1-one

• IUPAC Name: 1-(7-methoxy-2,3-dihydro-1,4-benzoxazin-4-yl)prop-2-en-1-one
• InChI: InChI=1S/C12H13NO3/c1-3-12(14)13-6-7-16-11-8-9(15-2)4-5-10(11)13/h3-5,8H,1,6-7H2,2H3
• InChI Key: RDDJTQNMGQNYQE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(CCO2)C(=O)C=C
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• CAS No.: 2361640-10-8

Description

This compound is a type of benzoxazinoid, which are key defense compounds present in major agricultural crops such as maize and wheat. The biosynthesis of these compounds involves several enzymes that form a linear pathway leading to the storage of these compounds as glucoside conjugates.

Synthesis Analysis

The synthesis of 1,4-benzoxazinones has been reported by Shridhar et al. They used a reaction of 2-aminophenol with chloroacetyl chloride in refluxing methylisobutylketone (MIBK) in the presence of aqueous sodium bicarbonate in a single step.

Molecular Structure Analysis

The molecular structure of this compound involves a benzoxazinone core, which is a type of fused heterocyclic system. This core is often part of natural products with antituberculosis and anticancer activities.

Chemical Reactions Analysis

The enzyme 4-hydroxy-7-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl glucoside beta-D-glucosidase is involved in the detoxification of the benzoxazinoids. This enzyme catalyzes the reaction of UDP-alpha-D-glucose with 2,4-dihydroxy-7-methoxy-2H-1,4-benzoxazin-3 (4H)-one to form UDP and (2R)-4-hydroxy-7-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl beta-D-glucopyranoside.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are largely determined by its benzoxazinone core. For example, the compound has been isolated from corn seedlings and is an active compound in the resistance of maize to the European corn borer.

Mechanism of Action

The compound acts in defense of young plant parts against pests via the production of hydroxamic acids from hydroxamic acid glucosides. Its enzymatic activity is highly correlated with plant growth.

Future Directions

The synthesis and study of 1,4-benzoxazinones and related compounds have potential applications in agriculture and medicine. Future research could focus on improving the synthesis methods and understanding the biological activities of these compounds.